2-(1-ethyl-6-(furan-2-ylmethyl)-3-methyl-5,7-dioxo-6,7-dihydro-1H-pyrazolo[4,3-d]pyrimidin-4(5H)-yl)-N-(4-fluorophenyl)acetamide

• IUPAC Name: 2-[1-ethyl-6-(furan-2-ylmethyl)-3-methyl-5,7-dioxopyrazolo[4,3-d]pyrimidin-4-yl]-N-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C21H20FN5O4/c1-3-27-19-18(13(2)24-27)25(12-17(28)23-15-8-6-14(22)7-9-15)21(30)26(20(19)29)11-16-5-4-10-31-16/h4-10H,3,11-12H2,1-2H3,(H,23,28)
• InChI Key: ANWIWKXMNBBXPZ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C(=N1)C)N(C(=O)N(C2=O)CC3=CC=CO3)CC(=O)NC4=CC=C(C=C4)F
• Molecular Formula: C21H20FN5O4
• Molecular Weight: 425.4 g/mol

Description

2-(1-ethyl-6-(furan-2-ylmethyl)-3-methyl-5,7-dioxo-6,7-dihydro-1H-pyrazolo[4,3-d]pyrimidin-4(5H)-yl)-N-(4-fluorophenyl)acetamide is a useful research compound. Its molecular formula is C21H20FN5O4 and its molecular weight is 425.42. The purity is usually 95%.
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Scientific Research Applications

Radiosynthesis and Imaging Applications

• Radiosynthesis of PET Radioligands : One study described the radiosynthesis of [18F]PBR111, a radioligand for imaging the translocator protein (18 kDa) with PET, highlighting the potential of such compounds in neuroimaging and the study of neuroinflammatory processes. This work illustrates the use of related compounds in developing tools for non-invasive imaging of brain pathologies (Dollé et al., 2008).

• Synthesis and Evaluation of TSPO Ligands : Another research focused on the synthesis and in vitro biological evaluation of novel pyrazolo[1,5-a]pyrimidines as ligands for the translocator protein 18 kDa (TSPO), underscoring their role in identifying early biomarkers of neuroinflammatory processes through PET imaging (Damont et al., 2015).

Anticancer Activity

• Novel Fluoro Substituted Compounds with Anticancer Activity : Research on the synthesis of novel fluoro-substituted compounds demonstrated anti-lung cancer activity, showcasing how structural manipulation of pyrazolo[4,3-d]pyrimidine derivatives can lead to potential therapeutic agents for cancer treatment (Hammam et al., 2005).

Anti-inflammatory and Antinociceptive Properties

• Design and Synthesis of Thiazolopyrimidine Derivatives : A study on thiazolopyrimidine derivatives highlighted their significant antinociceptive and anti-inflammatory activities. This indicates the potential use of pyrazolo[4,3-d]pyrimidine derivatives in developing new treatments for pain and inflammation (Selvam et al., 2012).

Antioxidant Activity

• Coordination Complexes and Antioxidant Activity : Research into pyrazole-acetamide derivatives and their coordination complexes with Co(II) and Cu(II) explored the effect of hydrogen bonding on self-assembly processes and demonstrated significant antioxidant activity. Such studies are indicative of the compound's relevance in understanding the antioxidant properties and potential therapeutic applications (Chkirate et al., 2019).